
A Comprehensive Technical Guide to Tofenacin
Hydrochloride: Structure, Properties, and

Analysis

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Tofenacin hydrochloride

CAS No.: 10488-36-5

Cat. No.: B023146

Get Quote

This guide provides an in-depth exploration of Tofenacin hydrochloride, a compound of

significant interest in pharmaceutical research and development. Designed for researchers,

scientists, and drug development professionals, this document delineates the core chemical

properties, structural attributes, synthesis, and analytical methodologies pertinent to Tofenacin
hydrochloride. Our focus is on delivering not just data, but a causal understanding of the

scientific principles and experimental choices that underpin the study of this molecule.

Introduction and Pharmacological Significance
Tofenacin is an antidepressant drug that has been noted for its tricyclic-like structure.[1] It was

originally developed and marketed in the United Kingdom and Italy.[1] Chemically, it is the N-

demethylated active metabolite of orphenadrine, and its therapeutic effects likely contribute to

the antidepressant benefits observed in patients with Parkinson's disease being treated with

orphenadrine.[1][2][3]

The primary mechanism of action for Tofenacin is the inhibition of serotonin and norepinephrine

reuptake, which places it in the class of Serotonin-Norepinephrine Reuptake Inhibitors (SNRIs).
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[1] Additionally, due to its structural similarity to orphenadrine, it is suggested to have

anticholinergic and antihistamine properties.[1] As a cholinergic antagonist, it functions by

binding to but not activating cholinergic receptors, thereby blocking the action of acetylcholine.

[4][5] This dual-action profile makes it a subject of continued interest in neuropharmacology.

Chemical Structure and Identification
A precise understanding of a molecule's structure is fundamental to elucidating its function and

reactivity.

Systematic and Common Nomenclature
IUPAC Name: N-methyl-2-[(2-methylphenyl)-phenylmethoxy]ethanamine[4]

Common Synonyms: Tofenacin, Demethylorphenadrine, Nororphenadrine, Tofenacine[2][4]

Hydrochloride Salt: Tofenacin hydrochloride, N-Demethylorphenadrine hydrochloride[4]

CAS Numbers:

Tofenacin (free base): 15301-93-6[4]

Tofenacin hydrochloride: 10488-36-5[4]

Molecular and Structural Formula
The molecular formula for the Tofenacin free base is C₁₇H₂₁NO.[2][4][5][6] The hydrochloride

salt has the formula C₁₇H₂₁NO·HCl.[7]

The structure consists of a benzhydryl ether moiety, specifically a 2-methylbenzhydryl group,

connected to an N-methylethanamine side chain. The presence of a chiral center at the carbon

atom linking the two aromatic rings and the ether oxygen results in enantiomers, although the

stereochemistry is often not specified in general literature.[6]

Caption: 2D Chemical Structure of Tofenacin

Physicochemical Properties
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The physicochemical properties of a drug substance are critical for its formulation, delivery, and

pharmacokinetic profile. The data for Tofenacin and its hydrochloride salt are summarized

below.

Property Value Source(s)

Molecular Weight 255.36 g/mol (free base) [2][4][5][6]

291.82 g/mol (hydrochloride

salt)
[7]

Appearance Off-White to Pale Yellow Solid [2]

Melting Point <25 °C (free base) [2]

147-148 °C (hydrochloride

salt)
[2]

Boiling Point
139-143 °C at 0.7 mmHg (free

base)
[2]

Density 1.019 ± 0.06 g/cm³ (Predicted) [2]

pKa 9.42 ± 0.10 (Predicted, Basic) [2]

9.51 (Calculated, Basic) [5]

Solubility
Slightly soluble in Chloroform

and Methanol
[2]

LogP (CLOGP) 3.31 [5]

Mechanism of Action: Dual Inhibition and
Anticholinergic Activity
Tofenacin's primary therapeutic effect as an antidepressant is attributed to its role as a

serotonin-norepinephrine reuptake inhibitor (SNRI).[1] By blocking the serotonin transporter

(SERT) and the norepinephrine transporter (NET) in the presynaptic neuron, Tofenacin

increases the concentration of these neurotransmitters in the synaptic cleft. This enhanced

neurotransmission is believed to mediate the antidepressant effects.
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Concurrently, Tofenacin acts as a cholinergic antagonist.[4][5] It blocks muscarinic

acetylcholine receptors, preventing acetylcholine from binding and exerting its effects. This

anticholinergic action can lead to side effects but may also contribute to its therapeutic profile in

certain conditions.
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Caption: Tofenacin's dual mechanism of action.

Synthesis of Tofenacin Hydrochloride
The synthesis of Tofenacin hydrochloride is a multi-step process that begins with the

formation of an ether linkage, followed by amination and subsequent conversion to the

hydrochloride salt.[2] The causality behind this pathway lies in creating the core benzhydryl

ether structure first, which is the less reactive part of the molecule, and then introducing the

nucleophilic amine in a subsequent step.

Step-by-Step Synthesis Protocol
Step 1: Synthesis of β-chloroethyl-2-methylbenzhydryl ether

Combine 39.5 g of 2-methylbenzhydrol, 200 ml of β-chloroethanol, and 10 ml of

concentrated hydrochloric acid in a suitable reaction vessel. The acid catalyzes the

etherification.

Heat the mixture under reflux for 4 hours.
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After cooling, pour the reaction mixture into water and perform a liquid-liquid extraction with

petroleum ether (boiling range 40-60°C).

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the solution and concentrate it by evaporating the solvent.

Distill the residue under reduced pressure to obtain β-chloroethyl-2-methylbenzhydryl ether

(yield: ~98%).[2]

Step 2: Synthesis of Tofenacin (N-methylaminoethyl-2-methylbenzhydryl ether)

In a closed vessel, heat a mixture of 51 g of β-chloroethyl-2-methylbenzhydryl ether and 35 g

of methylamine in 140 ml of methanol for 6 hours at 125-135°C. This is a nucleophilic

substitution where methylamine displaces the chloride.

Cool the reaction mixture, pour it into water, and extract with petroleum ether.

Wash the ether layer with a 2 N hydrochloric acid solution to extract the basic product into

the aqueous layer.

Make the acidic aqueous layer alkaline to precipitate the free base.

Extract the free base with ether, separate the ethereal solution, and dry it with sodium

sulfate.

Filter and evaporate the solvent. Distill the residue under reduced pressure to yield Tofenacin

free base (yield: ~80%).[2]

Step 3: Formation of Tofenacin Hydrochloride

Dissolve the purified Tofenacin base in anhydrous ether.

Add an ethereal solution of hydrochloric acid dropwise until precipitation is complete.

Crystallize the resulting salt from a mixture of ethanol and ether to obtain pure Tofenacin
hydrochloride (yield: ~78%).[2]
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Caption: Workflow for the synthesis of Tofenacin HCl.
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Analytical Characterization
A robust analytical framework is essential for confirming the identity, purity, and quality of

Tofenacin hydrochloride. This involves a combination of chromatographic and spectroscopic

techniques.[8][9]

High-Performance Liquid Chromatography (HPLC)
HPLC is a cornerstone for purity assessment and quantification of structurally related

impurities.[8] The choice of a reversed-phase column is logical for a molecule with significant

hydrophobic character like Tofenacin.

Exemplar HPLC Protocol:

Column: C18, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

Gradient: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and return to

initial conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV at 220 nm.

Sample Preparation: Dissolve Tofenacin HCl in a 50:50 mixture of Mobile Phase A and B to a

concentration of 1 mg/mL.

Mass Spectrometry (MS)
Coupled with chromatography (LC-MS or GC-MS), mass spectrometry is indispensable for

structural elucidation and identification of metabolites or impurities by providing accurate mass

measurements.[10][11][12]

Exemplar LC-MS Protocol:
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Ionization Source: Electrospray Ionization (ESI), positive mode. The tertiary amine in

Tofenacin is readily protonated.

Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) for high-resolution mass data.

Scan Range: m/z 50-500.

Expected Ion: The protonated molecule [M+H]⁺ for the free base would be observed at m/z

256.17.

Fragmentation (MS/MS): Collision-induced dissociation (CID) would likely show

characteristic fragments corresponding to the loss of the N-methylethanamine side chain and

cleavage of the benzhydryl ether.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides the definitive structural confirmation by mapping the carbon-

hydrogen framework. Quantitative NMR (qNMR) can also be used for purity assessment

against a certified reference standard.[8]

Exemplar ¹H NMR Protocol:

Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide (DMSO-d₆). DMSO is often

preferred for hydrochloride salts to ensure solubility and observe exchangeable protons.

Spectrometer: 400 MHz or higher for adequate resolution.

Data Acquisition: Standard proton experiment with 16-32 scans.

Expected Signals:

Aromatic protons (phenyl and tolyl groups) in the ~7.0-7.5 ppm region.

A singlet for the methyl group on the tolyl ring (~2.3 ppm).

Signals for the -O-CH₂-CH₂-N- protons.

A singlet for the N-methyl group.
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A signal for the chiral C-H proton.

A broad signal for the N-H⁺ proton of the hydrochloride salt.
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Caption: A typical analytical workflow for Tofenacin HCl.

Conclusion
Tofenacin hydrochloride remains a molecule of interest due to its dual pharmacological

activities. A thorough understanding of its chemical properties, structure, synthesis, and

analytical characterization is paramount for any research or development activities. The

protocols and data presented in this guide offer a comprehensive foundation for scientists

working with this compound, emphasizing the causal links between molecular properties and

experimental design.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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